Methyl 2-(3-amino-4-hydroxyphenyl)acetate
Cat. No. B1270134
M. Wt: 181.19 g/mol
InChI Key: CEPDWEWFQRUWPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:16].[CH3:18][OH:19].[OH:1][c:2]1[c:3]([N+:13]([O-:14])=[O:15])[cH:4][c:5]([CH2:8][C:9](=[O:10])[O:11][CH3:12])[cH:6][cH:7]1.[Pd:17]>>[OH:1][c:2]1[c:3]([NH2:13])[cH:4][c:5]([CH2:8][C:9](=[O:10])[O:11][CH3:12])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)Cc1ccc(O)c([N+](=O)[O-])c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Pd]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC(=O)Cc1ccc(O)c(N)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
